Benzamide, 3-[(2,4-difluorophenyl)thio]-4-[(methylsulfonyl)amino]-

• CAS No.: 119983-52-7
• Molecular Formula: C14H12F2N2O3S2
• Molecular Weight: 358.4 g/mol
• IUPAC Name: 3-(2,4-difluorophenyl)sulfanyl-4-(methanesulfonamido)benzamide
• InChI: InChI=1S/C14H12F2N2O3S2/c1-23(20,21)18-11-4-2-8(14(17)19)6-13(11)22-12-5-3-9(15)7-10(12)16/h2-7,18H,1H3,(H2,17,19)
• InChI Key: KVLZIKWDAAKHQI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=C(C=C(C=C1)C(=O)N)SC2=C(C=C(C=C2)F)F

Description

Benzamide, 3-[(2,4-difluorophenyl)thio]-4-[(methylsulfonyl)amino]- is a useful research compound. Its molecular formula is C14H12F2N2O3S2 and its molecular weight is 358.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-amino-3-(2,4-difluorophenylthio)benzamide (0.82 g), methanesulfonyl chloride (0.64 g) and triethylamine (0.6 g) in dichloromethane (10 ml) was stirred for 2 hours at room temperature. The reaction mixture was evaporated. To the residue were added methanol (10 ml) and potassium hydroxide (0.6 g). The mixture was kept overnight and evporated. The residue was treated with diluted hydrochloric acid and extracted with ethyl acetate. The extract was washed with water, dried and concentrated. The residue obtained was recrystallized from ethanol to give 3-(2,4-difluorophenylthio)-4-(methanesulfonamido)benzamide (0.54 g).